molecular formula C11H14N2O2 B13227856 3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one

3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one

Cat. No.: B13227856
M. Wt: 206.24 g/mol
InChI Key: ZKUKRQBMCKNIQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one is a benzoxazolone derivative characterized by a 2,3-dihydro-1,3-benzoxazol-2-one core substituted at the 3-position with a 2-(ethylamino)ethyl group. The ethylaminoethyl substituent introduces a polar amine group, which may influence solubility, bioavailability, and receptor interactions.

Properties

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

3-[2-(ethylamino)ethyl]-1,3-benzoxazol-2-one

InChI

InChI=1S/C11H14N2O2/c1-2-12-7-8-13-9-5-3-4-6-10(9)15-11(13)14/h3-6,12H,2,7-8H2,1H3

InChI Key

ZKUKRQBMCKNIQC-UHFFFAOYSA-N

Canonical SMILES

CCNCCN1C2=CC=CC=C2OC1=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one typically involves the cyclization of appropriate precursors. One common method involves the reaction of 2-aminophenol with ethyl chloroacetate to form an intermediate, which is then cyclized under basic conditions to yield the desired benzoxazole derivative . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like sodium hydroxide or potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques such as recrystallization and chromatography to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can yield amine derivatives.

    Substitution: Nucleophilic substitution reactions can introduce different functional groups into the benzoxazole ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzoxazole oxides, while reduction can produce amine derivatives. Substitution reactions can introduce various functional groups, leading to a wide range of benzoxazole derivatives.

Scientific Research Applications

3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally analogous benzoxazolone derivatives, focusing on substituent effects, physicochemical properties, and synthetic pathways.

Substituent Diversity and Physicochemical Properties

Key differences arise from substituents at the 3-position of the benzoxazolone core:

Compound Name Substituent at Position 3 Molecular Formula Molecular Weight LogP* Key Structural Features Reference
3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one (Target) 2-(Ethylamino)ethyl C₁₁H₁₃N₃O₂ 219.24 ~1.5 Ethylamino group enhances polarity; potential for hydrogen bonding
5-Amino-3-[2-(dimethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one 2-(Dimethylamino)ethyl C₁₁H₁₅N₃O₂ 221.26 ~1.8 Dimethylamino group increases lipophilicity vs. ethylamino
3-[2-(3-Methylphenoxy)ethyl]-1,3-benzoxazol-2-one 2-(3-Methylphenoxy)ethyl C₁₆H₁₅NO₃ 269.29 3.4 Phenoxy group introduces aromaticity and higher lipophilicity
3-(5-Phenylpentyl)-6-(3,4,5-trifluorobenzoyl)-2,3-dihydro-1,3-benzoxazol-2-one 5-Phenylpentyl C₂₅H₂₁F₃N₂O₃ 454.44 N/A Long alkyl chain and fluorinated benzoyl enhance hydrophobic interactions
3-[2-Amino-2-(4-methylphenyl)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one 2-Amino-2-(4-methylphenyl)ethyl C₁₆H₁₆N₂O₂ 268.31 N/A Bulky aromatic substituent may sterically hinder receptor binding

*LogP values estimated using computational tools or inferred from structural analogs.

Key Observations:

  • Polarity and Solubility: The target compound’s ethylamino group confers moderate polarity (estimated LogP ~1.5), favoring aqueous solubility compared to phenoxy-substituted analogs (LogP 3.4) .
  • Lipophilicity: Dimethylamino substitution (LogP ~1.8) increases lipophilicity slightly vs.
  • Steric and Electronic Effects: Bulky substituents like 5-phenylpentyl or 4-methylphenyl groups may improve target binding but reduce metabolic stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.